Cas no 1805080-28-7 (4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride
• CAS No: 1805080-28-7
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4807742
• Update Time: 2025-10-28

4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-5(8(11)12)6(9)4(2-13-3)7(10)14/h2,8H,1H3
• InChI Key： FVUCMBZCKORYJX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride

Professional Introduction to 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride (CAS No. 1805080-28-7)

4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride, with the CAS number 1805080-28-7, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and chemical properties, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates several key functional groups, including a chloro substituent, a difluoromethyl group, and a carbonyl chloride moiety, which contribute to its reactivity and utility in synthetic pathways.

The significance of 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride in modern drug development cannot be overstated. Its application as a building block in the synthesis of complex pharmaceuticals has been widely explored, particularly in the creation of novel therapeutic agents targeting various diseases. The presence of the carbonyl chloride group makes it an exceptionally versatile reagent, enabling reactions such as nucleophilic addition and condensation, which are fundamental to constructing intricate molecular frameworks.

In recent years, there has been a surge in research focusing on the development of innovative drugs with enhanced efficacy and reduced side effects. The compound 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride has emerged as a valuable asset in this endeavor. Its structural features allow for modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, the incorporation of the difluoromethyl group has been shown to improve metabolic stability and binding affinity, making it an attractive choice for medicinal chemists.

The role of this compound in academic research has also been profound. Numerous studies have demonstrated its utility in generating novel heterocyclic compounds, which are integral to many pharmacological applications. The chloro and methyl substituents further enhance its reactivity, enabling diverse synthetic strategies. Researchers have leveraged these properties to develop new methodologies for constructing pyridine-based scaffolds, which are prevalent in many bioactive molecules.

One of the most compelling aspects of 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride is its potential in addressing unmet medical needs. The demand for innovative therapeutic solutions has spurred extensive exploration of its applications in drug discovery. By serving as a precursor for numerous pharmacologically relevant compounds, it plays a pivotal role in accelerating the development of next-generation medications. This compound's ability to facilitate the synthesis of complex molecules with high precision underscores its importance in modern pharmaceutical chemistry.

The chemical characteristics of 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride also make it a subject of interest for industrial applications. Its stability under various reaction conditions and compatibility with multiple synthetic protocols enhance its appeal as an industrial intermediate. Companies involved in pharmaceutical manufacturing have recognized its value and have integrated it into their production processes for high-quality drug intermediates.

The future prospects for this compound are promising, with ongoing research suggesting new avenues for its application. Innovations in synthetic chemistry continue to uncover novel ways to utilize its unique properties, expanding its utility beyond current pharmaceutical applications. As the demand for specialized chemical intermediates grows, compounds like 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride are expected to play an increasingly significant role in meeting these demands.

In conclusion, 4-Chloro-3-(difluoromethyl)-2-methylpyridine-5-carbonyl chloride, identified by CAS number 1805080-28-7, is a cornerstone compound in pharmaceutical chemistry. Its multifaceted applications and structural versatility make it indispensable in the synthesis of biologically active molecules. As research progresses and new methodologies emerge, this compound will continue to be at the forefront of drug discovery efforts, contributing to advancements that improve global health outcomes.